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Compound of Interest

Compound Name: Decanoic acid, 6-hydroxy-

Cat. No.: B15124926 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
6-Hydroxydecanoic acid, with the CAS number 16899-10-8, is a medium-chain hydroxy fatty

acid. This document provides a comprehensive overview of its known chemical and physical

properties, safety and handling information, and places it within the broader context of hydroxy

fatty acids. While experimental data for this specific isomer is limited in publicly available

literature, this guide consolidates available information and presents predicted properties to aid

researchers. The document highlights the need for further experimental investigation into the

synthesis, biological activity, and potential therapeutic applications of this compound.

Chemical and Physical Properties
Precise experimental data for the physicochemical properties of 6-hydroxydecanoic acid are

not readily available in scientific literature. The data presented below is a combination of

information from chemical databases and predicted values, which should be used as a guide

and requires experimental validation.

Table 1: Physicochemical Properties of 6-Hydroxydecanoic Acid
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Property Value Source

IUPAC Name 6-Hydroxydecanoic acid EPA

Synonyms
Decanoic acid, 6-hydroxy-; ε-

Hydroxydecanoic acid
Molbase[1]

CAS Number 16899-10-8 EPA[2]

Molecular Formula C10H20O3 EPA[2]

Molecular Weight 188.27 g/mol EPA[2]

Appearance
Colorless to pale yellow liquid

(at room temperature)

Inferred from related

compounds

Melting Point Not Available HMDB[3]

Boiling Point Not Available HMDB[3]

Water Solubility Practically insoluble HMDB[3]

pKa Not Available

LogP Not Available HMDB[3]

Note: The lack of experimental data for properties like melting point, boiling point, and pKa is a

significant data gap. Researchers should consider experimental determination of these values

as a primary step.

Spectroscopic Data
Experimental spectroscopic data for 6-hydroxydecanoic acid is not currently available in public

databases. Predicted spectral data can be generated using cheminformatics tools.

Table 2: Predicted Spectroscopic Data
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Spectrum Type Predicted Data

¹H-NMR

Predictions can be generated using software

like ChemDraw or online predictors. Key signals

would be expected for the hydroxyl proton, the

methine proton at the C6 position, the alpha-

protons to the carboxyl group, and the

methylene protons along the carbon chain.

¹³C-NMR

Predictions would show distinct signals for the

carbonyl carbon, the carbon bearing the

hydroxyl group (C6), and the other eight

carbons in the aliphatic chain.

Mass Spectrometry

The nominal mass is 188 amu. Expected

fragmentation patterns would involve loss of

water from the molecular ion and cleavage

adjacent to the carbonyl and hydroxyl groups.

Infrared (IR)

Characteristic peaks would be expected for the

O-H stretch of the carboxylic acid (broad), the

C=O stretch of the carboxylic acid, the O-H

stretch of the alcohol, and C-H stretches of the

aliphatic chain.

Synthesis
A specific, detailed experimental protocol for the synthesis of 6-hydroxydecanoic acid is not

described in the reviewed literature. However, general synthetic routes for hydroxy fatty acids

can be adapted. One potential, though not experimentally verified for this specific compound,

pathway is the oxidation of a corresponding diol or the reduction of a keto acid.

For instance, a plausible synthetic approach could involve the Baeyer-Villiger oxidation of

cyclohexanone to yield ε-caprolactone, followed by hydrolysis to 6-hydroxyhexanoic acid. A

similar strategy starting from a suitably substituted cyclodecanone derivative could potentially

yield 6-hydroxydecanoic acid, though this remains speculative without experimental validation.

Biological Activity and Signaling Pathways

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15124926?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


There is no specific information available regarding the biological activity or the signaling

pathways directly involving 6-hydroxydecanoic acid. However, other isomers of

hydroxydecanoic acid and other hydroxy fatty acids have been shown to possess a range of

biological activities.

Other Hydroxydecanoic Acid Isomers: For example, 2-hydroxydecanoic acid is used as an

antimicrobial agent and a precursor in chemical synthesis.[4] 10-hydroxydecanoic acid,

found in royal jelly, has been reported to have various biological activities.[5][6]

General Role of Hydroxy Fatty Acids: Hydroxy-carboxylic acids are known to act as

endogenous ligands for a family of G protein-coupled receptors (GPCRs), often referred to

as hydroxy-carboxylic acid (HCA) receptors.[7][8] These receptors are involved in regulating

metabolic processes.[7][8] It is plausible that 6-hydroxydecanoic acid could interact with one

or more of these receptors, but this requires experimental investigation.

Given the lack of specific data, a logical workflow for investigating the biological activity of 6-

hydroxydecanoic acid is proposed below.
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Proposed Workflow for Investigating Biological Activity
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Caption: Proposed experimental workflow for elucidating the biological function of 6-

hydroxydecanoic acid.
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Experimental Protocols
Detailed experimental protocols for 6-hydroxydecanoic acid are absent from the scientific

literature. Researchers interested in this compound will need to develop and validate their own

protocols for synthesis, purification, and biological assays. General protocols for working with

fatty acids and performing the assays mentioned in the workflow above can be found in

standard molecular biology and pharmacology methods manuals.

Safety and Handling
Safety data sheets (SDS) for similar hydroxy fatty acids provide general guidance on handling.

6-Hydroxyhexanoic acid, a related compound, is categorized as causing skin and serious eye

irritation, and may cause respiratory irritation.[9]

Table 3: General Safety and Handling Precautions
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Precaution Recommendation Source

Personal Protective Equipment

(PPE)

Wear protective gloves, eye

protection (safety goggles),

and a lab coat.

Fisher Scientific[10]

Handling

Avoid contact with skin, eyes,

and clothing. Avoid ingestion

and inhalation. Use in a well-

ventilated area.

Fisher Scientific[10]

Storage

Keep containers tightly closed

in a dry, cool, and well-

ventilated place.

Fisher Scientific[10]

Fire Fighting

Use extinguishing media

appropriate for the surrounding

environment. Carbon

monoxide and carbon dioxide

may be produced upon

combustion.

Fisher Scientific[10]

First Aid

Eyes: Rinse immediately with

plenty of water for at least 15

minutes. Skin: Wash off

immediately with plenty of

water. Inhalation: Move to

fresh air. Ingestion: Clean

mouth with water and drink

plenty of water afterwards.

Seek medical attention if

symptoms occur.

Fisher Scientific[10]

Conclusion and Future Directions
6-Hydroxydecanoic acid (CAS 16899-10-8) represents a poorly characterized molecule within

the class of hydroxy fatty acids. While its basic chemical identity is established, a significant

lack of experimental data on its physicochemical properties, synthesis, and biological functions
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exists. The information available for other hydroxydecanoic acid isomers suggests that this

compound could have interesting biological activities.

Future research should focus on:

Developing a robust and scalable synthesis for 6-hydroxydecanoic acid.

Thoroughly characterizing its physicochemical properties through experimental methods.

Investigating its biological activity, particularly its potential interaction with HCA receptors and

its effects on metabolic and inflammatory pathways.

The generation of this fundamental data will be crucial for unlocking the potential of 6-

hydroxydecanoic acid for applications in drug development and other scientific fields.
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Relationship of 6-Hydroxydecanoic Acid to Broader Concepts
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Caption: Conceptual diagram showing the classification and potential significance of 6-

hydroxydecanoic acid.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b15124926?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15124926?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/product/b15124926?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15124926?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

